Journal Name:Journal of Science: Advanced Materials and Devices
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Advanced modeling of enhanced CO2 dissolution trapping in saline aquifers
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-06-02 , DOI: 10.1016/j.ijggc.2023.103907
A consistent thermodynamic model based on a combination of the Peng-Robinson equation of state for gas components with an activity model for the aqueous phase is utilized in this study to accurately evaluate the performance of geologic CO2 storage in saline aquifers. To account for thermal effects, the phase enthalpy and conductivity are derived with consideration of CO2 dissolution in brines. Several conceptual numerical setups with variations in parameters and physics are constructed to investigate the enhanced CO2 dissolution in saline aquifers. In addition, a realistic geological structure is considered to evaluate the potential for storing CO2 at the field scale. Our simulation results show that the presence of a capillary transition zone (CTZ) can significantly reduce the onset time and enhance the dissolution rate. The temperature has a crucial effect on the dissolution trapping compared to isothermal assumptions. Thermal conduction and convection suspend the onset of mass convection, while the final mass flux is augmented. Heat conduction smears out the temperature difference between rocks and fluids, thus suppressing thermal fingering. We demonstrate that the dissolution trapping in realistic 3D aquifers can be significantly different from their 2D analogues. The field-scale simulation results show that the dissolution rate increases sharply once the convection dominates the CO2 migration which corresponds to a reduction of residual trapping. Besides, a high-resolution 3D model is required for accurately resolving the enhanced CO2 dissolution in realistic heterogeneous reservoirs. An efficient multi-scale framework for an accurate evaluation of CO2 trapping is proposed for this purpose.
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A pilot study comparing MEA and AEEA solvents in carbon capture
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-04-28 , DOI: 10.1016/j.ijggc.2023.103891
The goal of reducing the energy consumption of the CO2 removal process from flue gas may be pursued by modifying the process flow system, insertion of new technical solutions or developing new solvents. This paper provides data and discussion of the pilot plant experimental results using an aqueous 2-(2-aminoethylamino)ethanol (AEEA) compared to ethanolamine (MEA) solution. The post-combustion carbon capture pilot plant study was conducted with stripper inter-heating for advanced various flow systems, mainly for multi absorber feed (MAF) process setups, namely one with the lean amine stream being split 50/50 and served at different heights of the absorption column. A comparison with the standard (S) and split flow (SF) process flow modification has been also performed. The test showed that unskillful running of the process with AEEA solution can lead to excessive heat consumption, higher than for MEA.
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Fast CO2 saturation simulations on large-scale geomodels with artificial intelligence-based Wavelet Neural Operators
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1016/j.ijggc.2023.103880
Carbon capture and storage (CCS) projects rely on numerical reservoir simulations for determining where and how much CO2 can safely be stored underground. Conventional simulations are computationally expensive and time consuming, thereby increasing the turn-around time of decision-making processes and projects. Recent research on artificial intelligence (AI) based approaches for solving the underlying two-phase flow equations has shown enormous promise, as the computational burden can be shifted to the training time, while simulations can be performed in fractions of a second at test time. Applications of AI methods for simulating CO2 flow and other differential equations have so far been limited to 2D or small 3D problems with relatively simple geometries. We introduce a cloud-native framework for parallel simulations of large-scale training data sets using the Open Porous Media (OPM) simulator and we propose a new AI architecture based on Fourier Neural Operators (FNOs) with 3D wavelet transforms. This architecture performs better than FNOs on data with shock fronts, such as simulating CO2 saturation. We also provide a new training dataset for CO2 flow based on the Sleipner CO2 storage geomodel from the Norwegian continental shelf and show that both FNOs and Wavelet Neural Operators (WNOs) can be trained on models with over 200,000 cells and lead to significant speed-ups of up to 50,000× (FNOs) and 100× (Wavelet NOs) over numerical simulations of CO2 saturation with OPM.
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A basin scale assessment framework of onshore aquifer-based CO2 suitability storage in Tampico Misantla basin, Mexico
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-03-15 , DOI: 10.1016/j.ijggc.2023.103874
The importance of CO2 storage in deep geological formations to mitigate CO2 emissions, has triggered the investigation of possible sites worldwide. This study presents a hierarchical basin-wide evaluation of the Tampico-Misantla basin (TMB), Mexico, following a basin evaluation methodology based on literature criteria and local particularities. The results show that the TMB has significant potential to adequately store CO2. The stratigraphy evaluation reveals two candidate aquifers: (1) the Cretaceous Tamaulipas and (2) the Jurassic Cahuasas formations. Twenty-three criteria are taken into account to evaluate the storage potential of the area. A numerical scoring and weighting scheme integrate all the criteria in a raster, thus allowing the storage potential to be depicted using a normalized scale. The prospective areas are restricted by the 0.8 isoline normalized value (over 1). Considering the aquifer's volume with potential above 0.8, the effective storage capacity of the basin is estimated to be 972.3 to 1346.0 million tonnes of CO2.
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Development of CCUS clusters in Croatia
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-02-28 , DOI: 10.1016/j.ijggc.2023.103857
Carbon Capture and Storage is a concept that is not yet fully implemented largely because of the high costs. Clustering of industrial stakeholders is imposed as a measure for cost reduction. All relevant emitters, possible transport routes, including existing gas pipeline corridors, and their geographic location in relation to potential storage locations are assessed in this paper. Site availability and CO2 storage capacity are examined, summarizing all study results gathered under the Strategy CCUS project. The CO2 enhanced oil recovery is being studied for CO2 storage rather than extra oil recovery. As logical choices, three clusters were recognized. Only less expensive, onshore injection was taken in consideration for assessment of early (economic) feasibility in the Adriatic, Central, and Eastern clusters. Because of the shorter distance between CO2 emitters and injection sites, the Eastern and Central clusters are being investigated in more detail, despite the fact that the largest point source emitter is in the Adriatic region. Because of small number of point source CO2 emitters and huge theoretical storage capacity, further research is needed to better assess the storage capacities as well as possibilities for development of cross-border projects. Based on previous research (particularly regarding the emitters), the number of facilities (fewer facilities, with more concentrated emissions), and the availability of storage objects, the Eastern cluster is recommended to be further studied as the next stage of Carbon Capture, Utilization and Storage cluster research and development in Croatia and nearby cross-border regions.
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Pore-scale spatiotemporal dynamics of microbial-induced calcium carbonate growth and distribution in porous media
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-04-06 , DOI: 10.1016/j.ijggc.2023.103885
The naturally occurring bio-geochemical microbial-induced calcium carbonate precipitation (MICP) process is an eco-friendly technology for rehabilitating construction materials, reinforcement of soils and sand, heavy metals immobilization and sealing subsurface leakage pathways. We report pore-scale spatiotemporal dynamics of the MICP process in porous media, relevant for reduced environmental risk by leakage during CO2 geological storage. Effects of hydrodynamics and supersaturation on the MICP with Sporosarcina pasteurii stains were studied using a high-pressure, rock-on-a-chip microfluidic device. Bacterial cell numbers and variation in cementation concentration controlled the crystal size and pore-scale distribution by influencing the local supersaturation. Local pore structure determined crystal nucleation, where low velocity regions tended to nucleate more crystals. CaCO3 crystallization was observed at subsurface pressure (100 barg) with a reduced sealing performance due to the low microbial activity from elevated pressure. We identify that hydrodynamics and supersaturation determine crystal nucleation and growth in porous systems, providing important experimental evidence for subsurface environmental applications and validation of upscaled MICP models.
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Potential for permanent CO2 sequestration in depleted volcanic reservoirs in the offshore Campos basin, Brazil
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.ijggc.2023.103942
The pre-salt oil and gas production in Brazil faces a significant challenge due to the high CO2 content in these reservoirs. Approximately 600,000 t of CO2 are reinjected monthly in the reservoirs, but the increased production of CO2 will demand alternatives for sequestration. Experiments and pilot projects have demonstrated the viability of CO2 sequestration through the mineralization method in basaltic rocks. Here, we present a study aimed at demonstrating the feasibility of using the volcanic rocks of the Cabiúnas Formation, located at the base of the pre-salt section in shallow waters of the Campos Basin, for CCS projects. We used legacy data to determine the regional characteristics and porosity distribution of the volcanic sequence to assess the feasibility of geological sequestration in this region. Our estimates demonstrated that the Cabiúnas flood basalts have a good to excellent storage capacity. The modeling of a 31km2 hypothetical reservoir with a thickness of 300 m in the upper part of the sequence above the Badejo Field revealed a storage estimate of 16–47 Mt. The technical aspects discussed in this study provide valuable insights that can help with the development of future CCS projects in the volcanic rocks of this petroleum province.
Detail
Optimization of CO2 injection and brine production well placement using a genetic algorithm and artificial neural network-based proxy model
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-06-03 , DOI: 10.1016/j.ijggc.2023.103915
CO2 injection during geological CO2 storage (GCS) can result in large pressure build-ups that can limit the injection and reactivate existing faults. The extraction of resident brine from storage formations can alleviate such pressure rises. One critical challenge in applying an extraction well is determining the optimal well locations with reservoir simulation that could be an accurate approach but computationally inefficient. This work proposes the application of an Artificial Neural Network (ANN)-based proxy model in well-placement optimization problems involving pressure management of GCS. The effectiveness of the proposed approach was assessed by optimizing the placement of the CO2 injection and brine extraction wells in the upper aquifer of the Pohang Basin. Several ANN models with different input features were developed for the optimization study, and the best-performing model on the test data was selected. ANN integrated with a genetic algorithm was used to determine the optimal CO2 injection and brine production well locations that maximize the cumulative CO2 injected. Optimization was demonstrated using a full physics reservoir simulator to verify the results. Six hundred and twenty-two simulation runs were needed to reach the optimal solution using the simulator. Instead, with the proposed workflow, comparable results were achieved with only 120 simulation runs, reducing the number of simulation runs by 80.7%. Employing the ANN-based proxy model in the optimization study proved effective with good accuracy by providing a fast approximation to the full physics reservoir model.
Detail
Smarter ways to capture carbon dioxide – exploring alternatives for small to medium-scale carbon capture in Kraft pulp mills
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.1016/j.ijggc.2023.103934
Carbon capture from the calcination process in Kraft pulp mills, also known as sulphate pulp mills, has potential as a part of carbon capture and storage (CCS) infrastructure deployment. Growing concern of climate change is increasing the interest for so-called negative emission technologies (NETs), and large emission points have great potential. However, among other factors, lack of financial incentives, trade-off with investments in existing products, and the necessity of large infrastructure that stretch across country borders, constrain deployment. This study investigates two concepts for carbon capture in combination with lime kilns in Kraft pulp mills: oxyfuel combustion and electric arc plasma calcination. The results from the modelling of six configurations show that carbon capture from the calcination process with these technologies can be made with comparatively low additional energy demand. Sulphate pulp production from Kraft pulp mills, which use lime kilns, is increasing in Europe and in the world. Therefore, there is large potential for capture of CO2 from these alternative calcination technologies, both as a first step towards and as a part of a large-scale deployment of CCS and bioenergy with CCS (BECCS).
Detail
Variability in acoustic backscatter and fish school abundance at a shallow water CCS site
Journal of Science: Advanced Materials and Devices ( IF 0 ) Pub Date: 2023-05-22 , DOI: 10.1016/j.ijggc.2023.103912
Carbon capture and storage (CCS) is one approach used to reduce carbon dioxide (CO2) emissions to the atmosphere. Subsea CO2 storage sites must have low risk of leakage and have minimal impact on the marine environment. Single beam echosounders (SBES) are a good technology for detecting CO2 leakage in the water column for application in a marine Measurement, Monitoring and Verification (MM&V) framework. Characterisation of active acoustic data is needed to determine whether levels of water column backscatter enable CO2 gas leaks to be detected, and to understand acoustic false positives caused by naturally occurring acoustic signals (e.g., fish schools). We used acoustic data collected by SBES fitted to two mobile and two fixed sensor platforms over four years to characterise the site of the proposed CarbonNet CCS Project subsurface CO2 storage reservoir. We observed diel and seasonal variability in water column backscatter and fish school abundance. Water column backscatter was highest at night and in Austral summer and autumn periods but was at a level that would allow small CO2 gas leaks to be detected. Fish abundance was highest during the day and in Austral summer and autumn. To reduce the likelihood of acoustic false positives, surveys designed to detect CO2 gas leaks using active acoustic technologies could prioritise data collection at night and during the months where fish school abundance is lowest. Understanding these sources of natural variability can guide survey strategies and response actions.
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Supplementary Information
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